Cas no 1738-54-1 (Benzamide, N-(2-methyl-1-oxopropyl)-)

• Product name: Benzamide, N-(2-methyl-1-oxopropyl)-
• CAS No: 1738-54-1
• MF: C₁₁H₁₃NO₂
• MW: 191.22642
• CID: 1363375
• PubChem ID: 13221707

Benzamide, N-(2-methyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-methyl-1-oxopropyl)-
• N-(2-methylpropanoyl)benzamide
• N-(2-methyl-propanoyl)-benzamide
• DTXSID30529471
• N-isobutyrylbenzamide
• SCHEMBL12339108
• 1738-54-1

• Inchi： InChI=1S/C11H13NO2/c1-8(2)10(13)12-11(14)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,12,13,14)
• InChI Key： XKRJZKAIEPCDHI-UHFFFAOYSA-N
• SMILES： CC(C)C(=O)NC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives